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Compound of Interest

Compound Name: PAMP-12 (human, porcine)

Cat. No.: B2411493

Technical Support Center: PAMP-12 Calcium
Mobilization Assays

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers encountering low signal issues in PAMP-12 calcium
mobilization assays. The information is tailored for scientists and professionals in drug
development.

Frequently Asked Questions (FAQs)

Q1: What is a PAMP-12 calcium mobilization assay and what is it used for?

A PAMP-12 calcium mobilization assay is a cell-based functional assay used to measure the
intracellular calcium flux following the activation of pattern recognition receptors (PRRS) by
Pathogen-Associated Molecular Patterns (PAMPS), which in turn leads to downstream
signaling events such as the production of Interleukin-12 (IL-12). This assay is crucial for
studying innate immune responses and for screening compounds that may modulate this
pathway.

Q2: What is the expected signaling pathway leading to calcium mobilization upon PAMP
stimulation?
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PAMPs are recognized by PRRs on the surface of immune cells.[1][2] This recognition triggers
intracellular signaling cascades. While the classical pathway for IL-12 production involves
transcription factors like NF-kB, some PRRs can couple to G-proteins (GPCRS) or other
signaling molecules that lead to the activation of Phospholipase C (PLC).[3][4][5] PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)
and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing the
release of stored calcium into the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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